4-(Trifluoromethyl)phenyl beta-D-glucopyranosiduronic acid
4-(Trifluoromethyl)phenyl beta-D-glucopyranosiduronic acid
Brand Name:
Vulcanchem
CAS No.:
176223-16-8
VCID:
VC0137692
InChI:
InChI=1S/C13H13F3O7/c14-13(15,16)5-1-3-6(4-2-5)22-12-9(19)7(17)8(18)10(23-12)11(20)21/h1-4,7-10,12,17-19H,(H,20,21)/t7-,8-,9+,10-,12+/m0/s1
SMILES:
C1=CC(=CC=C1C(F)(F)F)OC2C(C(C(C(O2)C(=O)O)O)O)O
Molecular Formula:
C13H13F3O7
Molecular Weight:
338.235
4-(Trifluoromethyl)phenyl beta-D-glucopyranosiduronic acid
CAS No.: 176223-16-8
Cat. No.: VC0137692
Molecular Formula: C13H13F3O7
Molecular Weight: 338.235
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 176223-16-8 |
|---|---|
| Molecular Formula | C13H13F3O7 |
| Molecular Weight | 338.235 |
| IUPAC Name | (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[4-(trifluoromethyl)phenoxy]oxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C13H13F3O7/c14-13(15,16)5-1-3-6(4-2-5)22-12-9(19)7(17)8(18)10(23-12)11(20)21/h1-4,7-10,12,17-19H,(H,20,21)/t7-,8-,9+,10-,12+/m0/s1 |
| Standard InChI Key | RNSOTMHOSNMJEN-GOVZDWNOSA-N |
| SMILES | C1=CC(=CC=C1C(F)(F)F)OC2C(C(C(C(O2)C(=O)O)O)O)O |
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